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Compound of Interest

Compound Name: 6-Nonen-1-ol, (6E)-

Cat. No.: B3051157

An In-depth Examination of a Key Volatile Organic Compound in Semiochemical Research and
Drug Development

Abstract

(6E)-6-Nonen-1-ol is a volatile organic compound of significant interest to researchers in
chemical ecology, pest management, and drug development. As a semiochemical, it plays a
crucial role in the communication of various insect species, acting as an attractant. This
technical guide provides a comprehensive overview of the chemical and physical properties,
biosynthesis, biological activity, and analytical and synthetic protocols related to (6E)-6-Nonen-
1-ol. The information presented herein is intended to serve as a valuable resource for scientists
engaged in the study and application of this important molecule.

Chemical and Physical Properties

(6E)-6-Nonen-1-ol is a straight-chain unsaturated alcohol. Its chemical structure consists of a
nine-carbon chain with a hydroxyl group at one terminus and a double bond in the trans (E)
configuration between the sixth and seventh carbon atoms.
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Property Value Source
Molecular Formula C9H180 [1]
Molecular Weight 142.24 g/mol [1]

CAS Number 31502-19-9 [2]
Appearance Colorless liquid N/A
Boiling Point 115 °C at 20 mmHg [1]
Density 0.85 g/mL [1]
Refractive Index 1.4510 [1]
Solubility Soluble in alcohol, insoluble in N/A

water

trans-6-Nonen-1-ol, (E)-6-
Synonyms [2]
Nonen-1-ol

Natural Occurrence and Biosynthesis

While the specific natural occurrence of (6E)-6-Nonen-1-ol in many organisms is still under
investigation, its isomers and related C9 compounds are found in various plants and insects.
The related compound, cis-6-Nonenal, is a principal component in the aroma of muskmelons.

[3]

The biosynthesis of C9 aldehydes and alcohols in plants is thought to originate from the fatty
acid, y-linolenic acid. This proposed pathway involves the action of two key enzymes:
lipoxygenase and hydroperoxide lyase. Lipoxygenase introduces a hydroperoxide group into
the fatty acid chain, which is then cleaved by hydroperoxide lyase to yield the C9 aldehyde.
This aldehyde can be subsequently reduced to the corresponding alcohol, (6E)-6-Nonen-1-ol.
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Caption: Proposed biosynthetic pathway of (6E)-6-Nonen-1-ol.

Biological Activity and Signaling Pathway

(6E)-6-Nonen-1-ol is recognized as a semiochemical, specifically an attractant for certain insect
species. It has been identified as a component of the pheromone blend of the Mediterranean
fruit fly (Ceratitis capitata) and the melon fly (Bactrocera cucurbitae).

The perception of (6E)-6-Nonen-1-ol in insects occurs in the antennae, where it binds to
specific olfactory receptors (ORs) located on the dendrites of olfactory receptor neurons
(ORNSs). Insect ORs are ligand-gated ion channels.[4][5] Upon binding of the odorant molecule,
the receptor undergoes a conformational change, leading to the opening of an ion channel.
This influx of ions depolarizes the neuronal membrane, generating an electrical signal that is
transmitted to the brain for processing.

Olfactory Receptor Neuron

(6E)-6-Nonen-1-o0l Binding | Olfactory Receptor Opens Ton Channel on Influx Membrane Depolarization }—>
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Caption: Olfactory signaling pathway for (6E)-6-Nonen-1-ol perception.
Experimental Protocols
Synthesis of (6E)-6-Nonen-1-ol

A laboratory-scale synthesis of (6E)-6-Nonen-1-ol can be adapted from the synthesis of related
unsaturated alcohols. One potential route involves the Wittig reaction between a C6
phosphonium ylide and a C3 aldehyde, followed by reduction of the resulting alkene.

Materials:

e 1-Bromohexane
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» Triphenylphosphine

e n-Butyllithium in hexanes

e Propanal

e Sodium borohydride

e Methanol

o Diethyl ether

e Anhydrous magnesium sulfate
« Silica gel for column chromatography
e Hexane

o Ethyl acetate

Procedure:

» Ylide Preparation: React 1-bromohexane with triphenylphosphine in a suitable solvent to
form the phosphonium salt. Treat the phosphonium salt with n-butyllithium at low
temperature to generate the corresponding ylide.

o Wittig Reaction: Add propanal to the ylide solution and allow the reaction to proceed to form
6-nonene. The geometry of the double bond will be a mixture of E and Z isomers.

e Isomer Separation (Optional): The E and Z isomers can be separated at this stage using
column chromatography if a pure isomer is required for subsequent steps.

o Hydroboration-Oxidation: Treat the 6-nonene with a hydroborating agent (e.g., borane-
tetrahydrofuran complex) followed by oxidative workup with hydrogen peroxide and sodium
hydroxide to yield a mixture of 6-nonen-1-ol and other isomeric alcohols.

 Purification: Purify the (6E)-6-Nonen-1-ol from the reaction mixture using column
chromatography on silica gel, eluting with a hexane/ethyl acetate gradient.
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o Characterization: Confirm the structure and purity of the final product using Gas
Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR)
spectroscopy.

Synthesis of (6E)-6-Nonen-1-ol
Ylide Preparation
Wittig Reaction
i Electroantennography (EAG) Workflow

Isomer Separation Antenna Preparation
Hydroboration-Oxidation Odor Stimulation
Column Chromatography EAG Response Recording
GC-MS & NMR Analysis Dose-Response Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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